Cas no 1372133-79-3 ((R)-N-allyl-N-phenyl tert-butanesulfinamide)

• Product Name: (R)-N-allyl-N-phenyl tert-butanesulfinamide
• CAS No: 1372133-79-3
• MF: C₁₃H₁₉NOS
• MW: 237.361062288284
• CID: 4591794
• Update Time: 2025-10-29

(R)-N-allyl-N-phenyl tert-butanesulfinamide Chemical and Physical Properties

Names and Identifiers

• (R)-N-allyl-N-phenyl tert-butanesulfinamide
• (R)-N-Allyl-2-methyl-n-phenylpropane-2-sulfinamide

• Inchi： 1S/C13H19NOS/c1-5-11-14(16(15)13(2,3)4)12-9-7-6-8-10-12/h5-10H,1,11H2,2-4H3/t16-/m1/s1
• InChI Key： JPQMMXUTAXHFKN-MRXNPFEDSA-N
• SMILES： C([S@](N(CC=C)C1=CC=CC=C1)=O)(C)(C)C

Additional information on (R)-N-allyl-N-phenyl tert-butanesulfinamide

Introduction to (R)-N-Allyl-N-Phenyl tert-Butanesulfinamide (CAS No. 1372133-79-3)

The compound (R)-N-Allyl-N-Phenyl tert-Butanesulfinamide, identified by the CAS registry number 1372133-79-3, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development, particularly in the design of bioactive molecules with specific stereochemical properties. The molecule combines an allyl group, a phenyl group, and a tert-butanesulfinamide moiety, making it a versatile building block for various chemical transformations.

The synthesis of (R)-N-Allyl-N-Phenyl tert-Butanesulfinamide involves advanced methodologies that ensure high stereoselectivity, which is crucial for its application in asymmetric catalysis and enantioselective reactions. Recent studies have highlighted its role as a chiral auxiliary in the construction of complex molecular architectures, particularly in the synthesis of biologically active compounds. Its use as a ligand in transition metal-catalyzed reactions has also been explored, demonstrating its potential in enhancing reaction efficiency and selectivity.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. For instance, its derivatives have been investigated for their potential as inhibitors of key enzymes involved in various disease pathways, such as cancer and neurodegenerative disorders. The stereochemistry at the sulfinamide center plays a critical role in determining the biological activity of these derivatives, underscoring the importance of precise control during synthesis.

Recent advancements in computational chemistry have enabled researchers to better understand the electronic and steric properties of (R)-N-Allyl-N-Phenyl tert-Butanesulfinamide. These insights have facilitated the design of more efficient synthetic routes and improved the predictability of its reactivity in different chemical environments. Additionally, its compatibility with various functional groups makes it an attractive candidate for modular synthesis strategies.

The compound's stability under diverse reaction conditions further enhances its utility in organic synthesis. Studies have shown that it can withstand harsh reaction conditions, including high temperatures and strong acids or bases, without undergoing undesired side reactions. This robustness makes it suitable for use in multi-step synthesis protocols where maintaining structural integrity is essential.

In conclusion, (R)-N-Allyl-N-Phenyl tert-Butanesulfinamide (CAS No. 1372133-79-3) is a valuable compound with a wide range of applications in modern organic chemistry and pharmacology. Its unique combination of structural features, high stereoselectivity, and chemical stability positions it as an important tool for researchers aiming to develop innovative chemical entities with therapeutic potential.